Potassium 6-hydroxyhexanoate
Overview
Description
Potassium 6-hydroxyhexanoate is a chemical compound with the molecular formula C6H11KO3 . It has an average mass of 170.248 Da and a mono-isotopic mass of 170.034531 Da . It is also known by other names such as Hexanoic acid, 6-hydroxy-, potassium salt (1:1), and 6-Hydroxyhexanoic acid, potassium salt .
Synthesis Analysis
Potassium 6-hydroxyhexanoate can be synthesized from cyclohexane in a one-step process by recombinant Pseudomonas taiwanensis harboring a 4-step enzymatic cascade . The process involves the conversion of cyclohexane to 6-hydroxyhexanoyl-CoA, which is the direct precursor for poly(6-hydroxyhexanoate) synthesis .
Scientific Research Applications
Medical Devices
PHAs have physicochemical properties similar to fossil-fuel-based plastics, making them ideal for medical devices . They can be easily sterilized without damaging the material itself .
Implants
Due to their biodegradability and compatibility with biological systems, PHAs can be used for various types of implants .
Drug Delivery Devices
PHAs can be used to create microspheres for drug delivery . These can be designed to release drugs at a controlled rate, improving the effectiveness of treatment .
Wound Dressings
PHAs can be used to create wound dressings . These can help to protect the wound and promote healing .
Artificial Ligaments and Tendons
PHAs can be used to create artificial ligaments and tendons . These can be used to replace damaged tissue in the body .
Bone Grafts
PHAs can be used to create bone grafts . These can be used to replace or repair damaged bone tissue .
Tissue Engineering
PHAs have been used in tissue engineering . They can be used to create scaffolds that support the growth of new tissue .
Biocontrols
PHAs have potential applications in biocontrols . They can be used to create systems that control biological processes .
It’s important to note that while these applications are promising, further research is needed to fully realize the potential of PHAs and their derivatives. Also, the production and processing of PHAs need to be cost-effective and environmentally friendly .
Safety and Hazards
Potassium 6-hydroxyhexanoate is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
Mechanism of Action
Target of Action
Potassium 6-hydroxyhexanoate is a chemical compound with the molecular formula C6H11KO3 The primary targets of this compound are not explicitly mentioned in the available literature
Biochemical Pathways
Potassium 6-hydroxyhexanoate might be involved in the synthesis of polyhydroxyalkanoates (PHAs), a type of microbial polyester produced by fermentation of carbon substrates . .
properties
IUPAC Name |
potassium;6-hydroxyhexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3.K/c7-5-3-1-2-4-6(8)9;/h7H,1-5H2,(H,8,9);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMNSIPXEFSYNKZ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCC(=O)[O-])CCO.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11KO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium 6-hydroxyhexanoate | |
CAS RN |
21810-34-4 |
Source
|
| Record name | Hexanoic acid, 6-hydroxy-, potassium salt (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | potassium 6-hydroxyhexanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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